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Compound of Interest

Compound Name: (R)-2-phenylpropanal

Cat. No.: B1361230

An In-depth Technical Guide on (R)-2-phenylpropanal: Physical and Chemical Properties

This technical guide provides a comprehensive overview of the physical and chemical
properties of (R)-2-phenylpropanal, tailored for researchers, scientists, and professionals in
drug development. The document summarizes key quantitative data, details experimental
protocols, and includes visualizations of chemical pathways and workflows.

Physical and Chemical Properties

(R)-2-phenylpropanal, also known as (R)-hydratropaldehyde, is a chiral organic compound
classified as an aldehyde. It is a colorless to pale yellow liquid at room temperature with a
characteristic floral, hyacinth-like odor.[1][2][3] The presence of a stereogenic center at the
second carbon atom gives rise to two enantiomers, (R)- and (S)-2-phenylpropanal, which can
exhibit different biological activities.[1][4]

Quantitative Data Summary

The physical and chemical properties of 2-phenylpropanal are summarized in the tables below.
Data for the specific (R)-enantiomer are limited; therefore, data for the racemic mixture are also
included where specified.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula CoH100 [51[6]
Molecular Weight 134.17 g/mol [1][6]
Appearance Colorless to pale yellow liquid [1112][3]
Odor Floral, hyacinth-like [1107]
Density 1.002 g/mL at 25 °C [5]
Boiling Point 203.5 °C at 760 mmHg92-94 21s]
°C at 12 mmHg
Melting Point Not well-defined (liquid at room o
temperature)
Refractive Index (n20/D) 1.517 [31[5]
Vapor Pressure 0.294 mmHg [2][3]
Table 2: Solubility Data
Solvent Solubility Source
Water Slightly soluble / Insoluble [1114]
Ethanol Soluble [1114]
Ether Soluble [1]14]

Propylene Glycol

Slightly soluble

[1](8]

Glycerin

Insoluble

[1](8]

Fixed Oils

Soluble

[1](8]

Chemical Reactivity and Synthesis

(R)-2-phenylpropanal exhibits reactivity typical of aldehydes, largely influenced by the

carbonyl group and the adjacent chiral center.
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Key Chemical Reactions

e Reduction: The aldehyde group can be reduced to a primary alcohol, forming (R)-2-
phenylpropanol, using reducing agents like sodium borohydride or lithium aluminum hydride.

[1]
o Oxidation: Oxidation of the aldehyde yields (R)-2-phenylpropanoic acid.

o Condensation Reactions: It undergoes condensation reactions with amines and other
nucleophiles to form imines and other derivatives, which are valuable in organic synthesis.[1]

o Rearrangement: 2-phenylpropanal can be rearranged to form phenyl-2-propanone (P2P), an
important chemical intermediate.[9][10]

Synthesis of (R)-2-phenylpropanal

Several synthetic routes can be employed to produce 2-phenylpropanal, with some methods
allowing for high enantiomeric excess of the (R)-isomer.
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Click to download full resolution via product page

Caption: Synthetic routes to (R)-2-phenylpropanal.
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Experimental Protocols

This section details the methodologies for key experiments involving 2-phenylpropanal.

Rearrangement of 2-Phenylpropanal to Phenyl-2-
propanone

This protocol describes the acid-catalyzed rearrangement of 2-phenylpropanal.

Materials:

2-phenylpropanal

Concentrated sulfuric acid

Crushed ice

Diethyl ether

Magnesium sulfate (anhydrous)

Procedure:

Cool 40 mL of concentrated sulfuric acid to -16 °C.[9][10]

o Slowly add 9 g of 2-phenylpropanal to the cooled sulfuric acid over 35 minutes with
continuous stirring, maintaining the temperature at -16 °C.[9][10]

» After the addition is complete, let the mixture stand for an additional 15 minutes at the same
temperature.[9][10]

e Pour the reaction mixture onto 100-150 g of crushed ice.[9][10]

e Once the ice has melted, extract the agueous solution with three 50 mL portions of diethyl
ether.[9][10]

o Combine the organic extracts and dry over anhydrous magnesium sulfate.[9][10]
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+ Remove the diethyl ether by distillation.

« Purify the residue by vacuum distillation to obtain phenyl-2-propanone.[9][10]

4 Workflow for P2P Synthesis )

Start: Cool H2SOa to -16°C
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Caption: Experimental workflow for the rearrangement of 2-phenylpropanal.

Biological Activity and Applications

The chirality of 2-phenylpropanal significantly influences its biological activity. The (S)-isomer,
for instance, exhibits a higher binding affinity for human alanine aminopeptidase (hAPN).[1]
Due to its distinct aroma, 2-phenylpropanal is utilized in the fragrance and flavor industries.[1]
[4][7] It serves as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]
[7] Studies have also indicated potential antimicrobial properties and allergenic effects,
classifying it as a dermal sensitizer.[4][7]
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Caption: Enantioselective interaction with hAPN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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